1-[2-(4-methylphenoxy)ethyl]-1H-imidazole

• IUPAC Name: 1-[2-(4-methylphenoxy)ethyl]imidazole
• InChI: InChI=1S/C12H14N2O/c1-11-2-4-12(5-3-11)15-9-8-14-7-6-13-10-14/h2-7,10H,8-9H2,1H3
• InChI Key: AGDSBIYIBMPBJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCN2C=CN=C2
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

1-[2-(4-methylphenoxy)ethyl]-1H-imidazole, also known as MPEI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MPEI belongs to the imidazole class of compounds and is a derivative of phenoxyethylamine.

Scientific Research Applications

• Estrogen Receptor Activity and Anti-proliferative Effects : The study by Wiglenda et al. (2005) demonstrates the hormonal activity of 1H-imidazoles in estrogen receptor-positive cells and their antiproliferative effects against human breast cancer cell lines. This highlights the potential use of such compounds in cancer research and treatment (Wiglenda et al., 2005).

• Catalysis in Ethylene Reactions : The research by Yankey et al. (2014) explores the synthesis of iron complexes with phenoxyimidazolyl-salicylaldimine and their use as catalysts for the oligomerization and polymerization of ethylene. This has implications for industrial applications in polymer synthesis (Yankey et al., 2014).

• Potential as H3-Receptor Histamine Antagonists : Ganellin et al. (1996) synthesized a series of substituted (phenoxyethyl)- and (phenoxypropyl)imidazoles, identifying them as potential candidates for drug development due to their H3-receptor histamine antagonism properties (Ganellin et al., 1996).

• Corrosion Inhibition : Prashanth et al. (2021) investigated the use of new imidazole derivatives as corrosion inhibitors. This research is significant for industries dealing with metal preservation and protection (Prashanth et al., 2021).

• Ionic Liquid Catalysis in Synthesis : Zang et al. (2010) found that the ionic liquid 1-ethyl-3-methylimidazole acetate is an effective catalyst for the synthesis of imidazoles, highlighting an eco-friendly approach in chemical synthesis (Zang et al., 2010).

• Electron-Donor Capacity Analysis : Eseola et al. (2012) examined the influence of electronic/substituents on the donor-acceptor capacities of imidazole rings, which is crucial for understanding their behavior in various chemical reactions (Eseola et al., 2012).